Verticinone
Overview
Description
Verticinone is a natural product found in Fritillaria thunbergii with data available.
Scientific Research Applications
Anticancer Properties
- Cell Cycle Arrest and Apoptosis in Cancer Cells : Verticinone has shown effectiveness in inducing cell cycle arrest and apoptosis in immortalized and malignant human oral keratinocytes, suggesting potential as a cancer treatment agent (Yun et al., 2008).
- Inhibition of HepG2 Cell Viability : Another study indicated that a chenodeoxycholic acid-verticinone ester significantly inhibited HepG2 cell viability and induced apoptotic cell death (Liang et al., 2012).
Anti-Diabetic Effects
- Potential Hypoglycemic Agent : In vitro assessment of verticinone on pancreatic and skeletal muscle cells showed potential hypoglycemic effects, suggesting its use in managing diabetes (Boojar et al., 2019).
Anti-Inflammatory and Antitussive Effects
- Inhibition of Pro-inflammatory Mediators : Verticinone was found to inhibit pro-inflammatory mediators in LPS-stimulated macrophages, indicating potential as an anti-inflammatory agent (Wu et al., 2015).
- Synthesis and Evaluation as an Antitussive Drug : A study on the synthesis of verticinone-cholic acid salt highlighted its potent antitussive activity, suggesting its application as a cough therapeutic agent (Xu et al., 2007).
Pain Management
- Antinociceptive Efficacy : Research demonstrated the efficacy of verticinone in murine models of inflammatory pain and neuropathic pain, indicating its potential as a novel pain management agent (Xu et al., 2011).
Leukemia Treatment
- Induction of Differentiation in Leukemia Cells : Verticinone induced differentiation in human promyelocytic leukemia HL-60 cells, suggesting its use in leukemia treatment (Pae et al., 2002).
Pharmacokinetics and Distribution
- Study on Pharmacokinetics and Tissue Distribution : An investigation into the pharmacokinetics, tissue distribution, and excretion of verticinone in rats provided insights into its metabolic processing in the body (Wu et al., 2014).
properties
Product Name |
Verticinone |
|---|---|
Molecular Formula |
C27H43NO3 |
Molecular Weight |
429.6 g/mol |
IUPAC Name |
(2S,6S,10S,15S,20S,23R)-10,20-dihydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one |
InChI |
InChI=1S/C27H43NO3/c1-15-4-7-25-27(3,31)21-6-5-17-18(20(21)14-28(25)13-15)11-22-19(17)12-24(30)23-10-16(29)8-9-26(22,23)2/h15-23,25,29,31H,4-14H2,1-3H3/t15-,16-,17?,18?,19-,20-,21?,22?,23?,25?,26+,27-/m0/s1 |
InChI Key |
IQDIERHFZVCNRZ-GAJVHJNZSA-N |
Isomeric SMILES |
C[C@H]1CCC2[C@@](C3CCC4[C@@H]5CC(=O)C6C[C@H](CC[C@@]6(C5CC4[C@@H]3CN2C1)C)O)(C)O |
SMILES |
CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)O)C)(C)O |
Canonical SMILES |
CC1CCC2C(C3CCC4C(C3CN2C1)CC5C4CC(=O)C6C5(CCC(C6)O)C)(C)O |
synonyms |
peimine verticine verticinone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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